Cas no 39280-09-6 (POLYCAPROLACTONE TRIOL)

• Product Name: POLYCAPROLACTONE TRIOL
• CAS No: 39280-09-6
• CID: 860550
• Update Time: 2025-05-20

POLYCAPROLACTONE TRIOL Chemical and Physical Properties

Names and Identifiers

• poly(caprolactone) triol
• POLY(CAPROLACTONE) TRIOL AVERAGE MW300
• Poly(caprolactone)triol,averageM.W.30025GR
• Poly(caprolactone)triol,averageM.W.3005GR
• Poly(caprolactone) triol, average M.W. 300
• CAPROLACTONE, TRIOL POLYMER
• POLYCAPROLACTONE TRIOL
• averagemw300
• Amberlyst AE A-26.
• POLY(CAPROLACTONE) TRIOL,AVERAGE M.W.300

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 45.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 93.2

Experimental Properties

• Color/Form: Not available
• Density: 1.08 g/mL at 25 °C
• Melting Point: -26--32 °C
• Boiling Point: 210 °C
• Refractive Index: n20/D 1.476
• Solubility: Not available

POLYCAPROLACTONE TRIOL Security Information

• WGK Germany：3
• Safety Instruction： 24/25

Additional information on POLYCAPROLACTONE TRIOL

Professional Introduction to Compound with CAS No. 39280-09-6 and Product Name: POLYCAPROLACTONE TRIOL

POLYCAPROLACTONE TRIOL, identified by the Chemical Abstracts Service Number (CAS No.) 39280-09-6, is a high-performance polymer that has garnered significant attention in the field of pharmaceuticals, biomedicine, and advanced material science. This compound, a triol-formulated derivative of polycaprolactone, exhibits unique thermal and mechanical properties that make it an invaluable material for a variety of applications. The molecular structure of 39280-09-6 consists of repeating units derived from caprolactone, with three hydroxyl groups strategically incorporated to enhance its reactivity and functionality.

The versatility of POLYCAPROLACTONE TRIOL stems from its ability to undergo a wide range of chemical modifications, including polycondensation, cross-linking, and copolymerization. These reactions enable the formation of polymers with tailored properties, such as adjustable molecular weights, solubility in various solvents, and enhanced biocompatibility. In recent years, researchers have been exploring the potential of this compound in drug delivery systems, tissue engineering, and sustainable packaging solutions.

One of the most compelling attributes of 39280-09-6 is its biodegradability. Unlike traditional plastics that persist in the environment for centuries, polycaprolactone-based polymers such as POLYCAPROLACTONE TRIOL decompose into harmless byproducts under physiological conditions. This characteristic has made it a preferred choice for biomedical applications where long-term implantation or exposure to biological environments is required. For instance, studies have demonstrated its potential use in creating biodegradable sutures, wound dressings, and drug-eluting stents.

In the realm of pharmaceuticals, POLYCAPROLACTONE TRIOL has been investigated as a carrier for controlled-release formulations. Its ability to form micelles and nanoparticles allows for the encapsulation of hydrophobic drugs, improving their stability and bioavailability. Recent clinical trials have shown promising results when using this polymer to deliver anti-cancer agents directly to tumor sites, reducing systemic side effects while enhancing therapeutic efficacy. The hydroxyl groups in its structure also facilitate interactions with other biomolecules, making it an excellent candidate for prodrug development.

The material science applications of 39280-09-6 are equally impressive. Researchers have leveraged its thermal stability and processability to create high-performance coatings for electronics and aerospace components. These coatings exhibit excellent resistance to extreme temperatures and mechanical stress, making them ideal for use in harsh environments. Additionally, the compound's compatibility with 3D printing technologies has opened new avenues for manufacturing custom-shaped medical devices and implants with intricate designs.

Environmental sustainability has been another driving force behind the adoption of POLYCAPROLACTONE TRIOL. As global awareness of plastic pollution grows, industries are seeking alternatives that minimize ecological impact. Polycaprolactone-based polymers are derived from renewable resources such as castor oil or bio-based caprolactone monomers, offering a greener alternative to petroleum-based plastics. This aligns with broader efforts to develop circular economy models where materials can be recycled or biodegraded without losing their functional integrity.

The future prospects for 39280-09-6 appear exceptionally bright as advancements in polymer chemistry continue to unlock new possibilities. Innovations in polymerization techniques are enabling the creation of hybrid materials that combine the benefits of POLYCAPROLACTONE TRIOL with other polymers or nanomaterials. These hybrid systems could revolutionize fields ranging from electronics to renewable energy storage by offering unprecedented combinations of mechanical strength, electrical conductivity, and thermal resistance.

In conclusion,POLYCAPROLACTONE TRIOL (CAS No. 39280-09-6) represents a cornerstone material in modern science and technology. Its unique properties make it indispensable in pharmaceuticals,biomedicine,material science,and environmental sustainability efforts.With ongoing research aimed at optimizing its performance,this compound is poised to play an even greater role in shaping the future across multiple industries.